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Compound of Interest

Compound Name: AMPK activator 8

Cat. No.: B12416352 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, biological activity,

and experimental protocols associated with AMPK Activator 8, a potent small molecule

activator of AMP-activated protein kinase (AMPK).

Core Compound Details: Chemical Structure and
Properties
AMPK Activator 8, also identified as compound 2, is a novel synthetic compound that has

demonstrated significant potential in the modulation of the AMPK signaling pathway.
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Identifier Value

IUPAC Name

2-[4-[2-[[(3R,3aR,6R,6aR)-3-hydroxy-

2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan-6-

yl]oxy]-6-chloro-1H-benzimidazol-5-

yl]phenyl]benzene-1,3-diol

CAS Number 1852451-96-7

Molecular Formula C₂₅H₂₁ClN₂O₆

Molecular Weight 480.90 g/mol

SMILES

C1--INVALID-LINK----INVALID-LINK--

OC3=NC4=C(N3)C=C(C(=C4)C5=CC=C(C=C5)

C6=C(C=CC=C6O)O)Cl">C@HO

InChI Key MMOYHXCYJWHUCI-LUGTWXOSSA-N

Quantitative Biological Activity
AMPK Activator 8 exhibits potent and selective activation of various AMPK isoforms. The

following tables summarize the key quantitative data regarding its efficacy.

Table 1: In Vitro AMPK Isoform Activation[1][2]

AMPK Isoform EC₅₀ (nM)

rAMPK α1β1γ1 11

rAMPK α2β1γ1 27

rAMPK α1β2γ1 4

rAMPK α2β2γ1 2

rAMPK α2β2γ3 4

Table 2: Cell-Based Assay Activity[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b12416352?utm_src=pdf-body
https://bio-protocol.org/exchange/minidetail?id=8143775&type=30
https://www.cellsignal.com/pathways/ampk-signaling-pathway
https://bio-protocol.org/exchange/minidetail?id=8143775&type=30
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12416352?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Line Assay EC₅₀ (nM)

HepG2 Cell Viability 255

C2C12 Myoblasts Cell Viability 230

The AMPK Signaling Pathway
AMP-activated protein kinase (AMPK) is a crucial cellular energy sensor that plays a central

role in regulating metabolism.[2][3] When cellular energy levels are low (high AMP:ATP ratio),

AMPK is activated, leading to the stimulation of catabolic pathways that generate ATP and the

inhibition of anabolic pathways that consume ATP.
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Upstream Activators

AMPK Complex
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Start

1. Prepare kinase reaction mix:
- Kinase Buffer

- AMPK enzyme
- SAMS peptide substrate

- AMPK Activator 8 (test compound)

2. Initiate reaction by adding ATP

3. Incubate at 30°C for 60 minutes

4. Add ADP-Glo™ Reagent to stop the reaction
and deplete remaining ATP

5. Incubate at room temperature for 40 minutes

6. Add Kinase Detection Reagent to convert
ADP to ATP and generate luminescence

7. Incubate at room temperature for 30 minutes

8. Measure luminescence using a plate reader

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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